Cas no 1261876-42-9 (3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone)

• Product Name: 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone
• CAS No: 1261876-42-9
• MF: C₁₀H₈BrF₂IO
• MW: 388.97520160675
• CID: 4985143
• Update Time: 2025-05-20

3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone

• Inchi： 1S/C10H8BrF2IO/c11-4-3-9(15)7-5-6(10(12)13)1-2-8(7)14/h1-2,5,10H,3-4H2
• InChI Key： HUZZDQJGFXKPDL-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)F)C=C1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone

Introduction to 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone (CAS No. 1261876-42-9)

3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone, identified by its CAS number 1261876-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a bromine atom at the 3-position and an iodine atom at the 2'-position of a propiophenone backbone, further incorporates a difluoromethyl group at the 5'-position. The strategic arrangement of these substituents makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The difluoromethyl group is a key structural feature that enhances the metabolic stability and lipophilicity of drug candidates, which are critical factors in pharmaceutical design. This modification has been extensively studied for its ability to improve pharmacokinetic profiles, including prolonging half-life and increasing bioavailability. In recent years, compounds incorporating difluoromethyl groups have been explored for their potential in treating a wide range of diseases, from infectious disorders to chronic conditions like cancer and neurodegenerative diseases.

One of the most compelling aspects of 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone is its utility as a building block in cross-coupling reactions. The presence of both bromine and iodine atoms allows for selective transformations via palladium-catalyzed coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active compounds. The ability to introduce diverse functional groups at specific positions using these reactions makes this compound an indispensable tool for medicinal chemists.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone. For instance, researchers have leveraged its reactivity to develop novel strategies for constructing polycyclic aromatic systems, which are often found in natural products and have demonstrated significant biological activity. The compound's compatibility with transition-metal catalysis has enabled the efficient synthesis of complex scaffolds, thereby accelerating the discovery and development of new drugs.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in antiviral and anticancer therapies. The difluoromethyl group is known to enhance binding affinity to biological targets, making it an attractive moiety for drug design. Additionally, the halogenated aromatic system provides opportunities for fine-tuning electronic properties, which can influence receptor interactions. Several studies have demonstrated that derivatives of this compound exhibit promising activity against various pathogens and cancer cell lines, underscoring its therapeutic potential.

In academic research, 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone has been employed to explore novel synthetic pathways and develop innovative catalytic systems. For example, recent work has focused on optimizing palladium-catalyzed reactions involving this compound to achieve higher yields and selectivity. Such improvements are crucial for streamlining drug discovery processes and reducing costs associated with synthetic chemistry. Furthermore, computational studies have been conducted to understand the mechanistic aspects of these reactions, providing insights that can guide future synthetic efforts.

The versatility of 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone extends beyond its role as a coupling partner; it also serves as a precursor for generating enantiomerically pure compounds through asymmetric synthesis. The presence of chiral centers adjacent to the reactive sites allows for the introduction of stereochemical control during transformations. This capability is particularly valuable in pharmaceuticals, where enantiopurity is often essential for efficacy and safety profiles.

The demand for high-quality intermediates like 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone continues to grow as drug development becomes increasingly sophisticated. Manufacturers specializing in fine chemicals have invested in advanced purification techniques to ensure that these compounds meet stringent purity standards required by pharmaceutical companies. Such efforts are critical for ensuring consistency across different batches and supporting reproducible experimental outcomes.

Looking ahead, the future applications of 3-Bromo-5'-(difluoromethyl)-2'-iodopropiophenone are likely to expand as new synthetic methodologies emerge and our understanding of biological targets deepens. The compound's unique structural features make it well-suited for exploring novel therapeutic strategies, particularly in areas where existing treatments are limited or non-existent. As research progresses, it is anticipated that derivatives of this compound will continue to play a pivotal role in the discovery and development of next-generation pharmaceuticals.